Methyl (2R,3S)-3-methylpyrrolidine-2-carboxylate

• IUPAC Name: methyl (2R,3S)-3-methylpyrrolidine-2-carboxylate
• InChI: InChI=1S/C7H13NO2/c1-5-3-4-8-6(5)7(9)10-2/h5-6,8H,3-4H2,1-2H3/t5-,6+/m0/s1
• InChI Key: OBTGJTFLRUWIMG-NTSWFWBYSA-N
• Canonical SMILES: CC1CCNC1C(=O)OC
• Isomeric SMILES: C[C@H]1CCN[C@H]1C(=O)OC
• Molecular Formula: C7H13NO2
• Molecular Weight: 143.18 g/mol

Description

Methyl (2R,3S)-3-methylpyrrolidine-2-carboxylate, also known as Methyl 3-methylpyrrolidine-2-carboxylate, is a chemical compound that belongs to the class of pyrrolidine carboxylic acid derivatives. It is widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of Methyl (2R,3S)-3-methylpyrrolidine-2-carboxylate (2R,3S)-3-methylpyrrolidine-2-carboxylate is not well understood. However, it is believed to interact with specific receptors in the brain, leading to changes in neurotransmitter levels and ultimately affecting behavior and cognitive function.
Biochemical and Physiological Effects:
Methyl (2R,3S)-3-methylpyrrolidine-2-carboxylate (2R,3S)-3-methylpyrrolidine-2-carboxylate has been shown to have various biochemical and physiological effects. In animal studies, it has been found to improve memory and learning ability. It has also been shown to have neuroprotective effects, protecting against damage caused by oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl (2R,3S)-3-methylpyrrolidine-2-carboxylate (2R,3S)-3-methylpyrrolidine-2-carboxylate in lab experiments is its high purity and stability. It is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation is that its mechanism of action is not well understood, making it difficult to interpret experimental results.

Future Directions

There are several future directions for research on Methyl (2R,3S)-3-methylpyrrolidine-2-carboxylate (2R,3S)-3-methylpyrrolidine-2-carboxylate. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to better understand its mechanism of action and to identify potential drug targets. Finally, there is potential for the development of new synthetic methods for the production of Methyl (2R,3S)-3-methylpyrrolidine-2-carboxylate (2R,3S)-3-methylpyrrolidine-2-carboxylate and related compounds.

Synthesis Methods

The synthesis of Methyl (2R,3S)-3-methylpyrrolidine-2-carboxylate (2R,3S)-3-methylpyrrolidine-2-carboxylate involves the reaction between 3-methylpyrrolidine-2-carboxylic acid and methanol in the presence of a catalyst. The reaction takes place at a temperature of around 60-80°C and is completed within a few hours. The resulting product is a white crystalline solid with a melting point of around 70-72°C.

Scientific Research Applications

Methyl (2R,3S)-3-methylpyrrolidine-2-carboxylate (2R,3S)-3-methylpyrrolidine-2-carboxylate has various applications in scientific research. It is commonly used as a building block for the synthesis of other pyrrolidine derivatives. It is also used as a chiral auxiliary in asymmetric synthesis. Additionally, it has been used as a ligand in the synthesis of metal complexes for catalytic reactions.